Cas no 40180-46-9 (Benzonitrile, 2-methyl-5-(1-methylethyl)- (9CI))

• Product Name: Benzonitrile, 2-methyl-5-(1-methylethyl)- (9CI)
• CAS No: 40180-46-9
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 925434
• PubChem ID: 20814212
• Update Time: 2025-04-19

Benzonitrile, 2-methyl-5-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-methyl-5-(1-methylethyl)- (9CI)
• SCHEMBL5177002
• 40180-46-9
• DB-285700
• BENZONITRILE, 2-METHYL-5-(1-METHYLETHYL)-

• Inchi： 1S/C11H13N/c1-8(2)10-5-4-9(3)11(6-10)7-12/h4-6,8H,1-3H3
• InChI Key： AXUQXIAZJAVGEU-UHFFFAOYSA-N
• SMILES： N#CC1=C(C)C=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų